Cas no 887210-46-0 (4-{ethyl(2-hydroxyethyl)aminomethyl}-6,8-dimethyl-2H-chromen-2-one)

• Product Name: 4-{ethyl(2-hydroxyethyl)aminomethyl}-6,8-dimethyl-2H-chromen-2-one
• CAS No: 887210-46-0
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5889476
• PubChem ID: 7198678
• Update Time: 2025-10-30

4-{ethyl(2-hydroxyethyl)aminomethyl}-6,8-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[ethyl(2-hydroxyethyl)amino]methyl]-6,8-dimethylchromen-2-one
• 887210-46-0
• SR-01000017992
• F1864-0716
• SR-01000017992-1
• AKOS002289234
• 4-((ethyl(2-hydroxyethyl)amino)methyl)-6,8-dimethyl-2H-chromen-2-one
• 4-{ethyl(2-hydroxyethyl)aminomethyl}-6,8-dimethyl-2H-chromen-2-one

• Inchi： 1S/C16H21NO3/c1-4-17(5-6-18)10-13-9-15(19)20-16-12(3)7-11(2)8-14(13)16/h7-9,18H,4-6,10H2,1-3H3
• InChI Key： VXTZMQNINIDYHI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(C)C=C2C)C(CN(CC)CCO)=C1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-{ethyl(2-hydroxyethyl)aminomethyl}-6,8-dimethyl-2H-chromen-2-one

4-{Ethyl(2-Hydroxyethyl)Aminomethyl}-6,8-Dimethyl-2H-Chromen-2-One: A Comprehensive Overview

The compound with CAS No 887210-46-0, commonly referred to as 4-{Ethyl(2-Hydroxyethyl)Aminomethyl}-6,8-Dimethyl-2H-Chromen-2-One, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the chromene family, which is a class of aromatic heterocyclic compounds characterized by a benzopyran structure. The chromene skeleton is known for its versatile properties and has been extensively studied in fields such as pharmacology, food science, and materials science.

The molecular structure of 4-{Ethyl(2-Hydroxyethyl)Aminomethyl}-6,8-Dimethyl-2H-Chromen-2-One is notable for its functional groups, including the ethyl group, hydroxyethyl group, and methyl substituents. These groups contribute to the compound's unique chemical reactivity and biological activity. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic properties of chromene derivatives, making them promising candidates for drug development.

One of the most recent advancements in the study of this compound involves its application in the field of nutraceuticals. Researchers have explored its potential as an antioxidant agent due to its ability to scavenge free radicals and inhibit oxidative stress. This property is particularly valuable in the development of functional foods and dietary supplements aimed at improving human health and preventing chronic diseases.

In addition to its antioxidant properties, 4-{Ethyl(2-Hydroxyethyl)Aminomethyl}-6,8-Dimethyl-2H-Chromen-2-One has shown promising results in preclinical studies related to anti-inflammatory activity. The compound has been found to inhibit key inflammatory pathways, such as the NF-kB signaling pathway, which is implicated in various inflammatory conditions. These findings suggest that the compound could be a potential lead for developing novel anti-inflammatory drugs.

The synthesis of this compound involves a multi-step process that typically includes condensation reactions and subsequent functionalization steps. Recent research has focused on optimizing these synthesis routes to improve yield and reduce production costs. For instance, microwave-assisted synthesis has been explored as a green chemistry approach to streamline the production process while maintaining high purity standards.

Another area of interest is the photophysical properties of 4-{Ethyl(2-Hydroxyethyl)Aminomethyl}-6,8-Dimethyl-2H-Chromen-2-One. Studies have demonstrated that this compound exhibits strong fluorescence under UV light due to its chromophoric structure. This property makes it a candidate for applications in fluorescent sensing and imaging technologies.

Furthermore, computational chemistry techniques have been employed to investigate the electronic structure and reactivity of this compound at the molecular level. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reaction mechanisms, which are crucial for understanding its interactions with biological systems.

In conclusion, 4-{Ethyl(2-Hydroxyethyl)Aminomethyl}-6,8-Dimethyl-2H-Chromen-2-One represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in areas ranging from drug discovery to materials science.